ethyl 1-(2-chlorobenzyl)-3-(1H-pyrrol-1-yl)-1H-indole-2-carboxylate

• IUPAC Name: ethyl 1-[(2-chlorophenyl)methyl]-3-pyrrol-1-ylindole-2-carboxylate
• InChI: InChI=1S/C22H19ClN2O2/c1-2-27-22(26)21-20(24-13-7-8-14-24)17-10-4-6-12-19(17)25(21)15-16-9-3-5-11-18(16)23/h3-14H,2,15H2,1H3
• InChI Key: ABWVNWNQCVABPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2N1CC3=CC=CC=C3Cl)N4C=CC=C4
• Molecular Formula: C22H19ClN2O2
• DSSTOX Substance ID: DTXSID401142865
• Molecular Weight: 378.8 g/mol
• CAS RN: 339098-93-0

Description

Ethyl 1-(2-chlorobenzyl)-3-(1H-pyrrol-1-yl)-1H-indole-2-carboxylate is a synthetic compound that belongs to the indole family. It is commonly known as SDB-006 and is a research chemical that is used for scientific research purposes. SDB-006 is a potent agonist of the cannabinoid receptors and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Indole Synthesis and Applications

Indoles, including derivatives similar in structure to ethyl 1-(2-chlorobenzyl)-3-(1H-pyrrol-1-yl)-1H-indole-2-carboxylate, play a critical role in medicinal chemistry due to their presence in a wide range of bioactive molecules. The review on indole synthesis by Taber and Tirunahari (2011) highlights the importance of indole alkaloids, ranging from lysergic acid to vincristine, and the continued interest in developing new methods for indole synthesis. This emphasis underscores the structural diversity and biological significance of indole derivatives in drug discovery and development (Taber & Tirunahari, 2011).

Ethyl Glucuronide as a Biomarker

While not directly related to the compound , research on ethyl glucuronide (EtG), a minor alcohol metabolite, illustrates the breadth of scientific inquiry into ethyl derivatives and their applications in clinical and forensic settings. Crunelle et al. (2014) discuss EtG as a stable marker in hair for detecting and quantifying long-term alcohol consumption. This highlights the role of ethyl derivatives in developing biomarkers for health and disease monitoring (Crunelle et al., 2014).

Biodegradation of Ethyl Tert-Butyl Ether

Research on the biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater by Thornton et al. (2020) provides insight into environmental aspects of ethyl derivatives. Understanding the biodegradation pathways and environmental impact of such compounds is crucial for assessing their safety and ecological footprint (Thornton et al., 2020).